
Application Notes and Protocols for Cy7-diso3
Labeling of Oligonucleotides and DNA

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cy7 dise(diso3)

Cat. No.: B3302398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Cy7-diso3 NHS

ester for labeling oligonucleotides and DNA. Cy7-diso3 is a near-infrared (NIR) fluorescent dye

that is well-suited for a variety of applications, including in vivo imaging and Fluorescence

Resonance Energy Transfer (FRET) assays, due to its high molar extinction coefficient and

emission in a spectral region with minimal tissue autofluorescence. The disulfonate (diso3)

modification significantly enhances the water solubility of the dye, simplifying the labeling

process of biomolecules.

Properties of Cy7-diso3 NHS Ester
Cy7-diso3 is typically supplied as a N-hydroxysuccinimide (NHS) ester, which readily reacts

with primary amino groups on modified oligonucleotides to form stable amide bonds. The key

properties of the sulfonated Cy7 dye are summarized in the table below.
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Property Value Reference

Excitation Maximum (λmax) ~740 - 747 nm [1][2]

Emission Maximum (λmax) ~773 - 776 nm [1][2]

Molar Extinction Coefficient (ε) ~240,600 cm⁻¹M⁻¹ [1]

Molecular Weight (Sulfo-Cy7

NHS ester)
~828 g/mol [1]

Solubility High in water, DMSO, DMF [1][3]

Reactivity

Reacts with primary amines

(amino-modified

oligonucleotides)

[2]

Applications of Cy7-diso3 Labeled Oligonucleotides
The near-infrared fluorescence of Cy7-diso3 makes it an excellent choice for applications

requiring deep tissue penetration and low background signal.

In Vivo Imaging
Cy7-diso3 labeled oligonucleotides, such as antisense oligonucleotides (ASOs) or aptamers,

can be used as probes for non-invasive in vivo imaging to study biological processes and for

drug development.[4] These probes can be designed to target specific mRNA molecules or cell

surface receptors associated with diseases like cancer. The high signal-to-noise ratio in the

NIR window allows for sensitive detection of the labeled oligonucleotides accumulated at the

target site.

Fluorescence Resonance Energy Transfer (FRET)
Assays
Cy7-diso3 can serve as an acceptor in FRET pairs with suitable donor fluorophores (e.g.,

Cy5.5).[2] FRET-based assays using Cy7-diso3 labeled oligonucleotides are valuable for

studying DNA-protein interactions, nuclease activity, and nucleic acid hybridization.[5][6] The

efficiency of energy transfer is distance-dependent, providing a sensitive measure of molecular

interactions.
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Experimental Protocols
Labeling of Amino-Modified Oligonucleotides with Cy7-
diso3 NHS Ester
This protocol describes the covalent attachment of Cy7-diso3 NHS ester to an oligonucleotide

containing a primary amine modification (e.g., 5'-amino-modifier C6).

Materials:

Amino-modified oligonucleotide

Cy7-diso3 NHS ester

0.1 M Sodium bicarbonate buffer (pH 8.3-8.5)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Nuclease-free water

Procedure:

Prepare Oligonucleotide Solution: Dissolve the amino-modified oligonucleotide in nuclease-

free water to a final concentration of 1-5 mg/mL.

Prepare Dye Stock Solution: Immediately before use, dissolve the Cy7-diso3 NHS ester in

anhydrous DMF or DMSO to a concentration of 10 mg/mL.

Reaction Setup:

In a microcentrifuge tube, combine the amino-modified oligonucleotide solution with 0.1 M

sodium bicarbonate buffer (pH 8.3-8.5) to the desired reaction volume.

Add a 5- to 20-fold molar excess of the dissolved Cy7-diso3 NHS ester to the

oligonucleotide solution.

Incubation: Incubate the reaction mixture for 2-4 hours at room temperature in the dark with

gentle mixing.
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Quenching (Optional): The reaction can be quenched by adding a final concentration of 100

mM glycine or Tris buffer.

Purification of Cy7-diso3 Labeled Oligonucleotides
Purification is essential to remove unreacted dye and unlabeled oligonucleotides. Reverse-

phase high-performance liquid chromatography (RP-HPLC) is the recommended method.[2][7]

Materials:

C18 reverse-phase HPLC column

Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) in water

Mobile Phase B: Acetonitrile

Lyophilizer or speed-vac

Procedure:

Sample Preparation: Dilute the labeling reaction mixture with Mobile Phase A.

HPLC Separation:

Equilibrate the C18 column with a low percentage of Mobile Phase B.

Inject the sample onto the column.

Elute the labeled oligonucleotide using a linear gradient of acetonitrile (e.g., 5% to 65%

Mobile Phase B over 30 minutes).

Monitor the elution at 260 nm (for DNA) and ~747 nm (for Cy7-diso3). The labeled

oligonucleotide will absorb at both wavelengths.

Fraction Collection: Collect the fractions corresponding to the dual-absorbing peak.

Solvent Removal: Lyophilize or use a speed-vac to remove the solvents from the collected

fractions.
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Reconstitution: Resuspend the purified, labeled oligonucleotide in a suitable buffer (e.g.,

PBS or TE buffer).

HPLC Purification Parameters

Column C8 or C18 reverse-phase

Mobile Phase A
0.1 M Triethylammonium acetate (TEAA), pH

7.0

Mobile Phase B Acetonitrile

Gradient
Linear gradient of 5-95% Acetonitrile over 30

minutes

Detection 260 nm and ~747 nm

Characterization of Labeled Oligonucleotides
Degree of Labeling (DOL) Calculation: The DOL, or the dye-to-oligonucleotide ratio, can be

determined spectrophotometrically.

Procedure:

Measure the absorbance of the purified conjugate solution at 260 nm (A₂₆₀) and the

absorbance maximum of Cy7-diso3 (~747 nm, A₇₄₇).

Calculate the concentration of the dye and the oligonucleotide using the following equations:

Concentration_dye (M) = A₇₄₇ / ε_dye

Concentration_oligo (M) = (A₂₆₀ - (A₇₄₇ * CF₂₆₀)) / ε_oligo

ε_dye = Molar extinction coefficient of Cy7-diso3 (~240,600 M⁻¹cm⁻¹)[1]

ε_oligo = Molar extinction coefficient of the oligonucleotide (calculated based on

sequence)

CF₂₆₀ = Correction factor (A₂₆₀ of the free dye / A₇₄₇ of the free dye). This value should

be determined experimentally for the specific dye lot.
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Calculate the DOL:

DOL = Concentration_dye / Concentration_oligo

Parameter Description

A₂₆₀ Absorbance of the conjugate at 260 nm

A₇₄₇ Absorbance of the conjugate at ~747 nm

ε_dye
Molar extinction coefficient of Cy7-diso3

(~240,600 M⁻¹cm⁻¹)

ε_oligo
Molar extinction coefficient of the

oligonucleotide

CF₂₆₀ Correction factor for dye absorbance at 260 nm

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow and potential applications of Cy7-

diso3 labeled oligonucleotides.

Experimental workflow for labeling and purification.
In vivo tumor imaging with a labeled ASO.
FRET-based assay for nuclease activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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